Cas no 2138547-71-2 (2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid)

• Product Name: 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid
• CAS No: 2138547-71-2
• MF: C₁₂H₁₁F₂N₃O₂
• MW: 267.231449365616
• CID: 6298906
• PubChem ID: 165961410
• Update Time: 2025-10-28

2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid
• 2138547-71-2
• EN300-1162427
• 2-[(2,2-difluoropropyl)amino]quinazoline-6-carboxylic acid

• Inchi： 1S/C12H11F2N3O2/c1-12(13,14)6-16-11-15-5-8-4-7(10(18)19)2-3-9(8)17-11/h2-5H,6H2,1H3,(H,18,19)(H,15,16,17)
• InChI Key： YONVDTCFYIEUHX-UHFFFAOYSA-N
• SMILES： FC(C)(CNC1=NC=C2C=C(C(=O)O)C=CC2=N1)F

Computed Properties

• Exact Mass: 267.08193293g/mol
• Monoisotopic Mass: 267.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid

2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid (CAS No. 2138547-71-2): A Promising Compound in Medicinal Chemistry

2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid (CAS No. 2138547-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The quinazoline scaffold is a privileged structure in drug discovery, and the introduction of a 2,2-difluoropropyl group at the amino position of the quinazoline ring imparts unique pharmacological properties to this compound. The presence of fluorine atoms in the side chain can significantly influence the physicochemical properties of the molecule, such as lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against a panel of human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid has also shown promise in treating inflammatory diseases. A preclinical study conducted by researchers at a leading pharmaceutical company found that this compound effectively reduces inflammation in animal models of arthritis and colitis. The anti-inflammatory effects are attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic profile of 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid has been extensively characterized. In vitro and in vivo studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be suitable for once-daily dosing regimens. Furthermore, it demonstrates low potential for drug-drug interactions due to its minimal inhibition of major cytochrome P450 enzymes.

The safety profile of 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(2,2-difluoropropyl)aminoquinazoline-6-carboxylic acid (CAS No. 2138547-71-2) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research efforts aim to optimize its chemical structure and evaluate its therapeutic potential in more advanced preclinical and clinical settings.